N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
Catalog No.
S7214256
CAS No.
M.F
C16H18N2O3S
M. Wt
318.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
IUPAC Name
N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
Molecular Formula
C16H18N2O3S
Molecular Weight
318.4 g/mol
InChI
InChI=1S/C16H18N2O3S/c1-11-8-22-15(17-11)13-4-2-3-12(7-13)14(20)18-16(9-19)5-6-21-10-16/h2-4,7-8,19H,5-6,9-10H2,1H3,(H,18,20)
InChI Key
HQXBEIDVOCPPGB-UHFFFAOYSA-N
Canonical SMILES
CC1=CSC(=N1)C2=CC(=CC=C2)C(=O)NC3(CCOC3)CO
XLogP3
1.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
318.10381361 g/mol
Monoisotopic Mass
318.10381361 g/mol
Heavy Atom Count
22
Dates
Last modified: 08-26-2023
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